Cas no 53213-90-4 (3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide)

• Product Name: 3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide
• CAS No: 53213-90-4
• MF: C₂₅H₂₇IN₂O₂
• MW: 514.398558855057
• MDL: MFCD07433842
• CID: 368055
• PubChem ID: 88695056
• Update Time: 2025-04-19

3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-propyl-2-[5-(3-propyl-2(3H)-benzoxazolylidene)-1,3-pentadien-1-yl]-, iodide(1:1)
• (2Z)-3-propyl-2-[(2E,4E)-5-(3-propyl-1,3-benzoxazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzoxazole iodide
• 3,3'-dipropyloxadicarbocyanine
• 3.3'-Dipropyloxadicarbocyanine iodide
• 3-propyl-2-((1E,3E,5Z)-5-(3-propylbenzo[d]oxazol-2(3H)-ylidene)penta-1,3-dien-1-yl)benzo[d]oxazol-3-ium iodide
• AC1NUOQJ
• Benzoxazolium, 3-propyl-2-(5-(3-propyl-2(3H)-benzoxazolylidene)-1,3-pentadienyl)-, iodide
• Dio C3-(5)
• F9995-0781
• 3-propyl-2-(1E,3E)-5-(2Z)-3-propyl-2,3-dihydro-1,3-benzoxazol-2-ylidenepenta-1,3-dien-1-yl-1,3-benzoxazol-3-ium iodide
• starbld0046168
• 3-Propyl-2-(5-(3-propylbenzo[d]oxazol-2(3H)-ylidene)penta-1,3-dien-1-yl)benzo[d]oxazol-3-ium iodide
• DTXSID80967743
• Benzoxazolium,3-propyl-2-[5-(3-propyl-2(3H)-benzoxazolylidene)-1,3-pentadien-1-yl]-,iodide(1:1)
• 53213-90-4
• AKOS000814029
• (2Z)-3-propyl-2-[(2E,4E)-5-(3-propyl-1,3-benzoxazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzoxazole;iodide
• 3-Propyl-2-[5-(3-propyl-1,3-benzoxazol-2(3H)-ylidene)penta-1,3-dien-1-yl]-3H-1,3-benzoxazol-1-ium iodide
• 3,3'-DIPROPYLOXADICARBOCYANINE IODIDE

• MDL： MFCD07433842
• Inchi： 1S/C25H27N2O2.HI/c1-3-18-26-20-12-8-10-14-22(20)28-24(26)16-6-5-7-17-25-27(19-4-2)21-13-9-11-15-23(21)29-25;/h5-17H,3-4,18-19H2,1-2H3;1H/q+1;/p-1
• InChI Key： VILDQFLUZSBAGE-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C/C=C1/N(C2C=CC=CC=2O/1)CCC)CCC

Computed Properties

• Exact Mass: 486.9
• Monoisotopic Mass: 514.111721
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.49
• LogP: 3.21830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines